Cas no 2240-88-2 (3,3,3-Trifluoro-1-propanol)

3,3,3-Trifluoro-1-propanol Properties

Names and Identifiers

• 3,3,3-trifluoro-1-propanol
• 3,3,3-Trifluoropropan-1-ol
• 3,3,3-trifluoropropanol
• 3,3,3-TRIFLUOROPROPANOL-1
• 3,3,3-trifluoropropyl alcohol
• HDBGBTNNPRCVND-UHFFFAOYSA-N
• 1-Propanol, 3,3,3-trifluoro-
• trifluoropropanol
• 2-(Trifluoromethyl)ethan-1-ol
• 3,3,3-Trifluoro-propan-1-ol
• Poly(difluoromethylene), alpha-fluoro-omega-(2-hydroxyethyl)-
• 3-Hydroxy-1,1,1-trifluoropropane
• 3,3,3-tris(fluoranyl)propan-1-ol
• BBL1038
• CHEMBL4515005
• FS-4379
• FT-OH; C3H5F3O
• FT-0613972
• FT-0699897
• LBGHBSIAPDTBDS-UHFFFAOYSA-N
• MFCD00190649
• AKOS005063409
• 3,3,3-trifluoro-1-propanol, AldrichCPR
• AB04522
• SCHEMBL3521503
• NS00112281
• 65530-60-1
• 3,3,3-Trifluoropropan-1-ol/toluene azeotropic mixture (~60:40)
• OMKIPPNZHKOTAO-UHFFFAOYSA-N
• EN300-70258
• J-511047
• CS-W011251
• T2986
• SCHEMBL10127
• AMY6830
• 2240-88-2
• DTXSID30870950
• DB-001241
• BBL103865
• Fluorotelomer alcohol 1:2
• STL557675
• DTXCID00818627
• 65545-80-4
• +Expand

• MDL： MFCD00190649
• InChIKey： HDBGBTNNPRCVND-UHFFFAOYSA-N
• Inchi： 1S/C3H5F3O/c4-3(5,6)1-2-7/h7H,1-2H2
• SMILES： FC(C([H])([H])C([H])([H])O[H])(F)F
• BRN： 1734777

Computed Properties

• Exact Mass: 114.02900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 114.029
• Heavy Atom Count: 7
• Complexity: 48.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 0.93110
• PSA: 20.23000
• Refractive Index: 1.32
• Water Partition Coefficient: Fully miscible in water.
• Boiling Point: 100°C(lit.)
• Flash Point: 37°C
• Color/Form: colorless liquid
• Solubility: Fully mixable
• Density: 1,294 g/cm3

3,3,3-Trifluoro-1-propanol Security Information

• Symbol: GHS02 GHS07
• Safety Term：3
• Safety Instruction： S26-S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Hazard Level：3
• Dangerous goods sign： F
• Hazardous Material transportation number：1987
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P210,P241,P303
  P361
  P353,P305
  P351
  P338,P405,P501A
• Prompt：warning
• Storage Condition：Sealed in dry,2-8°C(BD81151)
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38-36-25-10
• Signal Word：Warning
• HazardClass：3

3,3,3-Trifluoro-1-propanol Customs Data

• HS CODE：2905590090
• Customs Data：

  China Customs Code:

  2905590090

  Overview:

  2905590090 Halogenation of other acyclic alcohols\Sulfonated and other derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905590090 other halogenated, sulphonated, nitrated or nitrosated derivatives of acyclic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether